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Compound of Interest

Compound Name: 2-Octenal

Cat. No.: B1238114 Get Quote

An In-depth Technical Guide to (E)-2-Octenal
This technical guide provides a comprehensive overview of (E)-2-Octenal, an unsaturated

aldehyde of interest to researchers, scientists, and drug development professionals. The

document details its chemical properties, synthesis protocols, biological activities, and

analytical methodologies.

Chemical Identification and Properties
(E)-2-Octenal, also known as trans-2-Octenal, is an organic compound characterized by an

eight-carbon chain with a double bond in the trans configuration between the second and third

carbons and a terminal aldehyde group.[1][2] It is a colorless to pale yellow liquid with a distinct

fatty, green, and citrus-like odor.[1][3] This compound is utilized in the flavor and fragrance

industries and serves as an intermediate in organic synthesis.[1][4]

Table 1: Chemical Identifiers for (E)-2-Octenal
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Identifier Value

CAS Number 2548-87-0[1][2][5]

Molecular Formula C₈H₁₄O[1][2][5]

Molecular Weight 126.20 g/mol [3][5]

IUPAC Name (E)-oct-2-enal[3]

Synonyms
trans-2-Octenal, (E)-Oct-2-enal, trans-2-Octen-

1-al[2][3]

InChI Key LVBXEMGDVWVTGY-VOTSOKGWSA-N[1][2]

SMILES CCCCC/C=C/C=O[1]

Table 2: Physical and Chemical Properties of (E)-2-Octenal

Property Value

Appearance Colorless to light yellow liquid[1]

Odor Fatty, citrus-like, green-leafy[1][3]

Density 0.846 g/mL at 25 °C[6]

Boiling Point 84-86 °C at 19 mmHg[6]

Flash Point 66 °C (150.8 °F) - closed cup[6]

Refractive Index 1.449 - 1.455 at 20 °C[3]

Solubility
Slightly soluble in water; soluble in most fixed

oils[3]

Vapor Density >1 (vs air)[6]

Experimental Protocols: Synthesis of 2-Octenal
The synthesis of 2-alkenals like 2-octenal can be achieved through various organic reactions,

most notably the aldol condensation.
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Protocol 1: Base-Catalyzed Aldol Condensation of Hexanal

This protocol describes the self-condensation of an aldehyde to form a β-hydroxy aldehyde,

which then dehydrates to yield the α,β-unsaturated aldehyde.[7]

Materials:

Hexanal

Sodium hydroxide (or other suitable base)

An appropriate solvent (e.g., Dimethylformamide - DMF, Acetonitrile - MeCN, or Ethanol)

1 M Hydrochloric acid (HCl)

Diethyl ether or Ethyl acetate

Anhydrous sodium sulfate

Brine (saturated NaCl solution)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve hexanal in

the chosen solvent.[7]

Catalyst Addition: Slowly add the base catalyst to the stirred solution.

Reaction: Stir the mixture vigorously at room temperature. Monitor the reaction's progress

using thin-layer chromatography (TLC) or gas chromatography (GC).[7]

Workup - Quenching: Once the reaction is complete, neutralize the mixture by adding 1 M

HCl until it reaches a neutral pH.[7]

Extraction: Transfer the mixture to a separatory funnel and extract the product using an

organic solvent like diethyl ether or ethyl acetate.[7]

Washing: Wash the collected organic layer sequentially with water and then with brine.[7]
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter the

drying agent, and remove the solvent under reduced pressure using a rotary evaporator to

yield the crude product.[7]

Purification: The crude 2-octenal can be further purified using distillation under reduced

pressure or column chromatography.

Protocol 2: Copper-Catalyzed Synthesis from an Enol Derivative

This method provides an alternative route for synthesizing (E)-2-Octenal.[4]

Materials:

Enol derivative (1.0 mmol)

CuPF₆(CH₃CN)₄ (0.05 mmol)

Di-tert-butyl ethylenediamine (0.05 mmol)

4-Dimethylaminopyridine (DMAP) (0.20 mmol)

Dichloromethane (DCM)

4Å molecular sieves

10% NaHSO₄ aqueous solution

Anhydrous MgSO₄

Procedure:

Reaction Setup: In a nitrogen-filled glove box, add the enol derivative, CuPF₆(CH₃CN)₄, di-

tert-butyl ethylenediamine, and DMAP to a Schlenk tube containing dichloromethane.[4]

Drying: Add 100 mg of 4Å molecular sieves to the mixture. Seal the tube and remove it from

the glove box.[4]
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Reaction: Replace the nitrogen atmosphere with oxygen at 1 atm pressure. Stir the reaction

mixture at room temperature for 1 hour.[4]

Workup: Quench the reaction by adding 15 mL of 10% NaHSO₄ aqueous solution.[4]

Extraction: Extract the product with three portions of dichloromethane.[4]

Drying and Concentration: Dry the combined organic layers with anhydrous MgSO₄, filter,

and concentrate under vacuum to obtain the (E)-2-Octenal product.[4]

Biological Activity and Signaling Pathways
(E)-2-Octenal exhibits a range of biological activities. It is known to possess antifungal and

antibacterial properties.[3][8] The antibacterial mechanism is believed to involve a significant

disruption of the lipid portion of the bacterial plasma membrane, allowing the compound to

penetrate the cells.[8]

Furthermore, 2-Octenal is identified as a uremic toxin, which can accumulate in the body due

to poor kidney filtration.[9][10] Chronic exposure to such toxins is linked to renal damage and

cardiovascular disease.[9][10] The proposed mechanism involves the inhibition of the NADPH

oxidase 4 (NOX4) enzyme. This inhibition leads to a cascade of events that can contribute to

the pathophysiology of uremic syndrome.[9][10]
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Proposed Signaling Pathway of 2-Octenal as a Uremic Toxin

2-Octenal
(Uremic Toxin)

NADPH Oxidase 4
(NOX4)

Inhibits

Reactive Oxygen Species
(ROS)

Reduces Production

DNA Methyltransferases
(DNMTs)

Induces

KLOTHO Gene
Silencing

Mediates

Renal Damage &
Cardiovascular Disease

Contributes to

Click to download full resolution via product page

Caption: Proposed signaling pathway of 2-Octenal as a uremic toxin.

Analytical Workflow
The analysis and quantification of 2-Octenal in various matrices, such as biological samples or

food products, often employ chromatographic techniques. Headspace gas chromatography
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(HS-GC) coupled with mass spectrometry (MS) or ion mobility spectrometry (IMS) are powerful

methods for detecting volatile organic compounds like 2-Octenal.[11]

The general workflow for such an analysis is outlined below.

General Analytical Workflow for 2-Octenal

Sample Preparation
(e.g., biological fluid, food matrix)

Headspace Extraction
(e.g., SPME or static)

Gas Chromatography
(Separation)

Detection
(e.g., MS, IMS)

Data Analysis
(Identification & Quantification) Result

Click to download full resolution via product page

Caption: A typical experimental workflow for the analysis of 2-Octenal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.mdpi.com/1420-3049/31/1/4
https://www.mdpi.com/1420-3049/31/1/4
https://www.mdpi.com/1420-3049/31/1/4
https://www.benchchem.com/product/b1238114#2-octenal-cas-number-and-molecular-formula-reference
https://www.benchchem.com/product/b1238114#2-octenal-cas-number-and-molecular-formula-reference
https://www.benchchem.com/product/b1238114#2-octenal-cas-number-and-molecular-formula-reference
https://www.benchchem.com/product/b1238114#2-octenal-cas-number-and-molecular-formula-reference
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1238114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

